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Compound of Interest

Compound Name: Citreamicin alpha

Cat. No.: B15565704

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the in vitro antibacterial activity of

citreamicin alpha against various clinical isolates of staphylococci. The data and

methodologies presented are synthesized from published research to serve as a

comprehensive resource for professionals in the fields of microbiology and antibiotic

development.

Quantitative Data Summary
The in vitro efficacy of citreamicin alpha has been evaluated against a substantial number of

staphylococcal isolates. The primary measure of this activity is the Minimum Inhibitory

Concentration (MIC), which represents the lowest concentration of an antimicrobial agent that

prevents visible growth of a microorganism. The following tables summarize the MIC data for

citreamicin alpha against staphylococci and provide a comparative analysis with other

antibiotics.

Table 1: MIC of Citreamicin Alpha against Staphylococci
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Microorganism Number of Isolates MIC Range (µg/mL)

Staphylococci 313 0.12 - 4.0[1][2]

Table 2: Comparative In Vitro Activity of Citreamicin Alpha and Other Antibiotics

Antibiotic MIC Range against Staphylococci (µg/mL)

Citreamicin Alpha 0.12 - 4.0[1][2]

Ampicillin
Not explicitly stated, but citreamicin alpha's

activity is "far superior"[1]

Augmentin
Not explicitly stated, but citreamicin alpha's

activity is "far superior"

Cephalothin
Not explicitly stated, but citreamicin alpha's

activity is "far superior"

Erythromycin
Not explicitly stated, but citreamicin alpha's

activity is "far superior"

Vancomycin
Not explicitly stated, but citreamicin alpha's

activity is "equal to or slightly inferior to"

Note: The group of citreamicin antibiotics has shown potent activity against various Gram-

positive bacteria, including strains of methicillin-resistant Staphylococcus aureus (MRSA).

Experimental Protocols
The determination of the in vitro antibacterial activity of citreamicin alpha against

staphylococci was conducted using the agar dilution method. This standard and widely

accepted technique provides a reliable assessment of an antibiotic's MIC.

2.1 Agar Dilution Method

The agar dilution method involves the incorporation of varying concentrations of the

antimicrobial agent into an agar medium, followed by the inoculation of a standardized bacterial

suspension onto the surface of the agar.
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Key Steps:

Preparation of Antibiotic Stock Solution: A stock solution of citreamicin alpha is prepared at

a known concentration.

Serial Dilutions: Serial twofold dilutions of the antibiotic stock solution are prepared to create

a range of concentrations to be tested.

Incorporation into Agar: Each antibiotic dilution is added to molten Mueller-Hinton agar,

mixed thoroughly, and poured into sterile petri dishes. A control plate containing no antibiotic

is also prepared.

Bacterial Inoculum Preparation: Clinical isolates of staphylococci are cultured to a specified

density (e.g., 0.5 McFarland standard) and then diluted to achieve a final standardized

inoculum.

Inoculation: A standardized volume of the bacterial suspension is spot-inoculated onto the

surface of the agar plates containing the different antibiotic concentrations.

Incubation: The inoculated plates are incubated under appropriate conditions (e.g., 35-37°C

for 18-24 hours).

MIC Determination: The MIC is recorded as the lowest concentration of citreamicin alpha
that completely inhibits the visible growth of the staphylococcal isolate.

Visualized Experimental Workflow
The following diagram illustrates the logical workflow of the agar dilution method used to

determine the in vitro activity of citreamicin alpha against staphylococci.
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Caption: Workflow for MIC Determination via Agar Dilution.
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Note: No specific signaling pathways for citreamicin alpha's mechanism of action against

staphylococci were detailed in the reviewed literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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